4-Chloro-6-isopropylpyrimidine

• IUPAC Name: 4-chloro-6-propan-2-ylpyrimidine
• InChI: InChI=1S/C7H9ClN2/c1-5(2)6-3-7(8)10-4-9-6/h3-5H,1-2H3
• InChI Key: NENMSRIKRXUOPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NC=N1)Cl
• Molecular Formula: C7H9ClN2
• DSSTOX Substance ID: DTXSID80624521
• Molecular Weight: 156.61 g/mol
• CAS RN: 954222-10-7

Description

4-Chloro-6-isopropylpyrimidine is a derivative of pyrimidine, a nitrogen-containing heterocyclic compound that plays a significant role in medicinal and pharmaceutical applications. Pyrimidine derivatives are known for their diverse chemical reactivity and potential as bioactive agents, making them valuable intermediates in drug synthesis and organic chemistry .

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves nucleophilic substitution reactions where chlorine atoms on the pyrimidine ring are replaced by various nucleophiles. For instance, the synthesis of symmetrical bis[4-chloro-2-pyrimidyl] dichalcogenides and unsymmetrical 4-chloro-2-(arylchalcogenyl) pyrimidines is achieved by substituting chlorine at the C-2 position of 2,4-dichloropyrimidine with nucleophilic dichalcogenide anions or chalcogen-bearing aryl anions . Another example is the synthesis of 2-chloro-4-(3-nitrophenoxy)-6-(thiophen-2-yl) pyrimidine from 2,4,6-trichloropyrimidine through nucleophilic substitution and coupling reactions .

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by X-ray crystallography, which provides detailed information about the arrangement of atoms within the crystal lattice. For example, the crystal structures of 4-chloro-2-(phenylselanyl) pyrimidine and 2-(p-tolylselanyl)-4-chloropyrimidine have been determined, revealing the presence of non-covalent interactions that contribute to the stability of the crystal packing . Similarly, the structure of 2-chloro-4-(4-fluoro-phenyl)-6-isopropyl-pyrimidine-5-carboxylic acid methyl ester has been confirmed, with weak but significant interactions such as C–H···O, C–H···N, C–F···π, and π–π interactions playing a role in the stability of the structure .

Chemical Reactions Analysis

Pyrimidine derivatives undergo various chemical reactions, including electrophilic and nucleophilic attacks, which can be predicted using molecular electrostatic potential (MEP) surface plots and Fukui function calculations. These studies help identify molecule sites prone to such attacks and provide insights into the local reactivity properties of the molecules . Additionally, the degradation properties of these compounds, such as autoxidation and hydrolysis, can be investigated through calculations of bond dissociation energies and radial distribution functions .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives are studied using various spectroscopic techniques, such as NMR, FT-IR, and mass spectrometry. These techniques help characterize the compounds and understand their vibrational spectra, geometrical parameters, and electronic structures . Quantum chemical calculations, including Ab Initio and DFT, are also performed to predict the optimized geometry and investigate the role of specific atoms, especially donor/acceptor groups, in intermolecular interactions . The presence of non-covalent interactions, such as hydrogen bonds and halogen bonds, is crucial for the molecular recognition processes that are likely to influence the targeted drug action of pharmaceuticals containing pyrimidine derivatives .

Scientific Research Applications

Molecular and Conformational Analysis

• Molecular Dynamics and Docking Studies: A study conducted by Al-Omary et al. (2017) involved the molecular conformational analysis, reactivity, vibrational spectral analysis, and molecular dynamics and docking studies of a similar compound, 6-chloro-5-isopropylpyrimidine-2,4(1H,3H)-dione. This research provides insights into the potential energy, geometrical parameters, and electrophile attacking sites of the compound, which can be valuable for understanding the behavior of 4-Chloro-6-isopropylpyrimidine in various environments (Al-Omary et al., 2017).

Photoproduct DNA Analysis

• Photoproduct DNA Photolyase Characterization: Research by Kim et al. (1994) focused on pyrimidine photoproducts, specifically the characterization of (6-4) photoproduct DNA photolyase, which relates to the study of DNA damage and repair mechanisms involving pyrimidine derivatives (Kim et al., 1994).

Synthesis and Functionalization

• Synthesis of Pyrimidine Derivatives: The study by Németh et al. (2010) on the synthesis of 4-Chloro-6-(substituted-phenyl)-pyrimidines provides a relevant context for understanding the synthesis and potential applications of this compound. This research offers insights into synthetic procedures and reactivity patterns of similar pyrimidine compounds (Németh et al., 2010).

Antiviral Activity

• Antiviral Activity of Pyrimidine Derivatives: Hocková et al. (2003) conducted a study on 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, which are acyclic nucleoside phosphonate analogues with antiviral activity. Although this study does not specifically focus on this compound, it highlights the potential of pyrimidine derivatives in antiviral applications (Hocková et al., 2003).

Nonlinear Optical Exploration

• Nonlinear Optical Properties: A study by Hussain et al. (2020) on the nonlinear optical exploration of thiopyrimidine derivatives, including 4-thiopyrimidines, offers valuable insights into the optical properties of pyrimidine derivatives, which could be extrapolated to understand the properties of this compound (Hussain et al., 2020).

Safety and Hazards

The safety information for 4-Chloro-6-isopropylpyrimidine indicates that it has several hazard statements: H302-H315-H319-H332-H335. This suggests that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation.

Mechanism of Action

Target of Action

4-Chloro-6-isopropylpyrimidine is a heterocyclic organic compound It’s known that pyrimidine derivatives can interact with various biological targets, including enzymes and receptors, depending on their specific substitutions .

Mode of Action

Pyrimidine derivatives can exhibit a wide range of biological activities, depending on their specific structural features . The chlorine and isopropyl groups in this compound may influence its interaction with its targets .

Biochemical Pathways

Pyrimidine derivatives are known to play crucial roles in various biochemical processes, including nucleic acid synthesis and signal transduction .

Pharmacokinetics

The compound’s physicochemical properties, such as its molecular weight and lipophilicity, can influence its pharmacokinetic profile .

Result of Action

The compound’s interactions with its targets can lead to various downstream effects, depending on the specific biological context .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s stability can be affected by temperature and atmospheric conditions . Additionally, the compound’s efficacy can be influenced by factors such as pH and the presence of other substances in the environment .

Biochemical Analysis

Biochemical Properties

4-Chloro-6-isopropylpyrimidine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with nucleotide excision repair (NER) enzymes, which are crucial for repairing UV-induced DNA damage . The nature of these interactions often involves binding to specific active sites on the enzymes, thereby influencing their activity. Additionally, this compound may act as a substrate or inhibitor in certain biochemical pathways, affecting the overall metabolic flux.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, exposure to this compound can lead to alterations in the cell cycle, potentially causing cell cycle arrest or apoptosis . These effects are mediated through its impact on key signaling molecules and transcription factors, which regulate gene expression and metabolic activities within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as DNA or proteins, altering their structure and function. This binding can result in enzyme inhibition or activation, depending on the context . Additionally, this compound may induce changes in gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are crucial for understanding its stability, degradation, and long-term impact on cellular function. Studies have shown that the compound remains stable under specific conditions, such as inert atmosphere and low temperatures . Over time, however, it may undergo degradation, leading to changes in its biochemical activity. Long-term exposure to this compound in in vitro or in vivo studies has revealed potential effects on cellular function, including sustained alterations in gene expression and metabolic processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and exert beneficial effects on specific biochemical pathways. At higher doses, it can induce toxic or adverse effects, such as organ damage or systemic toxicity . Threshold effects have been observed, where a certain dosage level triggers significant changes in physiological and biochemical parameters.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It can influence metabolic flux by acting as a substrate or inhibitor in key reactions . These interactions can lead to changes in metabolite levels and overall metabolic homeostasis. Understanding the specific metabolic pathways involving this compound is essential for elucidating its role in cellular metabolism and potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its localization within specific cellular compartments . The distribution of this compound can affect its biochemical activity and interactions with target biomolecules.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . The localization of this compound within subcellular structures can influence its interactions with other biomolecules and its overall biochemical effects.